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Compound of Interest

Compound Name: 2-Chloro-5-hydrazinylpyridine

Cat. No.: B136667

An In-depth Technical Guide to 2-Chloro-5-
hydrazinylpyridine

This technical guide provides a detailed overview of the molecular structure and properties of
2-Chloro-5-hydrazinylpyridine, a compound of interest to researchers and professionals in
the field of drug development and chemical synthesis.

Core Molecular Data

2-Chloro-5-hydrazinylpyridine is a heterocyclic organic compound. Its structural and physical
properties are summarized in the table below, providing a foundational dataset for research
and experimental design.
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Property Value Reference
Molecular Formula C5H6CIN3 [1]
Molecular Weight 143.57 g/mol [1]
IUPAC Name (6-chloropyridin-3-yl)hydrazine  [1]
CAS Number 145934-89-0 [1]
SMILES C1=CC(=NC=C1NN)CI [1]
InChiKey XHEJLXPUJJYRBJ- o

UHFFFAOYSA-N

Hydrogen Bond Donor Count 2 [1]

Molecular Structure Visualization

The two-dimensional chemical structure of 2-Chloro-5-hydrazinylpyridine is depicted in the
following diagram. This visualization illustrates the arrangement of atoms and the bonding
within the molecule, highlighting the pyridine ring substituted with a chlorine atom and a
hydrazinyl group.

Molecular structure of 2-Chloro-5-hydrazinylpyridine.

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or application of 2-Chloro-5-
hydrazinylpyridine are not readily available in public databases. Researchers interested in
utilizing this compound are advised to consult chemical suppliers or relevant patent literature
for potential synthetic routes and handling procedures. As a starting point, analogous reactions
involving the nucleophilic substitution of a chloro-substituted pyridine with hydrazine hydrate
could be explored under controlled laboratory conditions. Standard laboratory safety protocols,
including the use of personal protective equipment, should be strictly followed when handling
this and any related chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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